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Compound of Interest

Compound Name: I-OMe-Tyrphostin AG 538

Cat. No.: B2908153 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of potent

chemical compounds is paramount. This guide provides essential safety and logistical

information for the use of I-OMe-Tyrphostin AG 538, a tyrphostin compound and kinase

inhibitor. The following procedural guidance is designed to minimize risk and ensure a secure

laboratory environment.

I-OMe-Tyrphostin AG 538 is a solid compound soluble in DMSO.[1] It is classified as a

combustible solid. Due to its nature as a potent kinase inhibitor, and in the absence of a

comprehensive toxicological profile, it is crucial to handle this compound with a high degree of

caution.

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is the first line of defense against accidental

exposure. The following PPE is mandatory when handling I-OMe-Tyrphostin AG 538 in either

its solid form or in solution.
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PPE Category Specification Rationale

Respiratory Protection
NIOSH-approved N95 dust

mask or higher.

To prevent inhalation of fine

powder.

Eye Protection
Chemical safety goggles or a

face shield.

To protect eyes from dust

particles and splashes.

Hand Protection
Nitrile or other chemically

resistant gloves.
To prevent skin contact.

Body Protection Laboratory coat.
To protect skin and clothing

from contamination.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize the risk of exposure and

contamination.

Preparation and Engineering Controls:

Always handle solid I-OMe-Tyrphostin AG 538 and its solutions in a well-ventilated area,

preferably within a certified chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

Weighing and Solution Preparation:

When working with the powdered form, take care to avoid the generation of dust. Use

appropriate tools, such as a chemical spatula, for transferring the compound.

I-OMe-Tyrphostin AG 538 is soluble in DMSO.[1] When preparing solutions, add the

solvent to the solid slowly to prevent splashing. If precipitation occurs, gentle heating

and/or sonication may be used to aid dissolution.

Storage:

Store solid I-OMe-Tyrphostin AG 538 powder in a tightly sealed container in a freezer at

-20°C.[1]
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Store stock solutions at -20°C or -80°C as recommended by the supplier to ensure

stability.[2]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial.
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Emergency Scenario First Aid and Spill Response

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with soap

and copious amounts of water. Remove

contaminated clothing. Seek medical attention if

irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek immediate

medical attention.

Ingestion

Wash out the mouth with water, provided the

person is conscious. Do not induce vomiting.

Seek immediate medical attention.

Minor Spills (Solid)

Alert personnel in the immediate area. Wearing

appropriate PPE, gently sweep up the spilled

material, avoiding dust generation. Place the

collected material into a sealed, labeled

container for hazardous waste disposal. Clean

the spill area with a suitable solvent (e.g.,

ethanol) followed by soap and water.

Minor Spills (Liquid)

Alert personnel in the immediate area. Wearing

appropriate PPE, absorb the spill with an inert

material (e.g., vermiculite, sand). Place the

absorbent material into a sealed, labeled

container for hazardous waste disposal. Clean

the spill area with a suitable solvent and then

with soap and water.

Major Spills

Evacuate the area immediately. Alert your

institution's environmental health and safety

(EHS) office. Prevent entry into the affected

area.
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Disposal Plan
All waste generated from the handling of I-OMe-Tyrphostin AG 538 must be treated as

hazardous chemical waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a dedicated, labeled, and sealed

hazardous waste container. This includes

contaminated gloves, weigh paper, and pipette

tips.

Liquid Waste
Collect in a dedicated, labeled, and sealed

hazardous waste container.

Contaminated Sharps
Dispose of in a puncture-resistant sharps

container labeled for hazardous chemical waste.

Note: All disposal must be carried out in strict accordance with local, state, and federal

regulations.

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling I-OMe-Tyrphostin
AG 538, from receiving the compound to the final disposal of waste.
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Safe Handling Workflow for I-OMe-Tyrphostin AG 538

Preparation
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Storage
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Weigh Solid

Prepare Solution
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Click to download full resolution via product page

Caption: A workflow for the safe handling of I-OMe-Tyrphostin AG 538.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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